Cas no 2963-86-2 (1,2-Acenaphthylenediol,1,2-dihydro-, (1R,2S)-rel-)

• Product Name: 1,2-Acenaphthylenediol,1,2-dihydro-, (1R,2S)-rel-
• CAS No: 2963-86-2
• MF: C₁₂H₁₀O₂
• MW: 186.206603527069
• CID: 258342
• PubChem ID: 99087
• Update Time: 2025-04-19

1,2-Acenaphthylenediol,1,2-dihydro-, (1R,2S)-rel- Chemical and Physical Properties

Names and Identifiers

• 1,2-Acenaphthylenediol,1,2-dihydro-, (1R,2S)-rel-
• 1,2-Dihydroacenaphthylene-1α,2α-diol
• cis-1,2-Acenaphthylene glycol
• (1R,2S)-1,2-Dihydro-1,2-acenaphthylenediol
• cis-1,2-acenaphthalenediol
• cis-1,2-acenaphthenediol
• cis-1,2-acenaphthylenediol
• cis-1,2-dihydroacenaphthylene-1,2-diol
• cis-1,2-dihydroxyacenaphthene
• cis-acenaphthene-1,2-diol
• Z-1,2-dihydro-1,2-acenaphthylenediol
• (1,2)-Acenaphthenediol
• NSC 171434
• DTXSID50939255
• 1,2-Acenaphthylenediol, 1,2-dihydro-
• NSC 243678
• 1,2-Acenaphthenediol, cis-
• 1,2-dihydroacenaphthylene-1,2-diol
• 1, 1,2-dihydro-, cis-
• NSC-171434
• 1,2-Acenaphthylenediol, 1,2-dihydro-, cis-
• 2963-86-2
• NSC171434
• 17976-92-0
• NSC243678
• 1,2-dihydro-1,2-acenaphthylenediol
• 1,2-dioxyacenaphthene
• SCHEMBL638576
• NSC-243678

• Inchi： 1S/C12H10O2/c13-11-8-5-1-3-7-4-2-6-9(10(7)8)12(11)14/h1-6,11-14H
• InChI Key： ARGFAPRYULRPAN-UHFFFAOYSA-N
• SMILES： OC1C2=CC=CC3=CC=CC(=C23)C1O

Computed Properties

• Exact Mass: 186.0681
• Monoisotopic Mass: 186.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.444
• Boiling Point: 407.7°Cat760mmHg
• Flash Point: 207.9°C
• Refractive Index: 1.795
• PSA: 40.46
• LogP: 1.92020